molecular formula C7H12N2O2 B8270280 4-Hydroxy-5,5,6-trimethyl-4,5-dihydropyridazin-3(2H)-one CAS No. 1161737-36-5

4-Hydroxy-5,5,6-trimethyl-4,5-dihydropyridazin-3(2H)-one

Cat. No.: B8270280
CAS No.: 1161737-36-5
M. Wt: 156.18 g/mol
InChI Key: SOKGADDJVFMMNQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-5,5,6-trimethyl-4,5-dihydropyridazin-3(2H)-one is a useful research compound. Its molecular formula is C7H12N2O2 and its molecular weight is 156.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

1161737-36-5

Molecular Formula

C7H12N2O2

Molecular Weight

156.18 g/mol

IUPAC Name

5-hydroxy-3,4,4-trimethyl-1,5-dihydropyridazin-6-one

InChI

InChI=1S/C7H12N2O2/c1-4-7(2,3)5(10)6(11)9-8-4/h5,10H,1-3H3,(H,9,11)

InChI Key

SOKGADDJVFMMNQ-UHFFFAOYSA-N

Canonical SMILES

CC1=NNC(=O)C(C1(C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

7.1 A mixture of 14.4 g (157 mmol) of glyoxylic acid monohydrate and 50 ml (464 mmol) of isopropyl methyl ketone is heated at 120° C. with stirring for two hours. The reaction mixture is cooled to 40° C., and 70 ml of water and 12 ml of 32% aqueous ammonia solution are added. This mixture is extracted three times with dichloromethane. 7.55 ml (155 mmol) of hydrazinium hydroxide are added to the aqueous phase, and the mixture is heated at reflux for 18 hours. The reaction mixture is cooled to room temperature and extracted with dichloromethane. The organic phase is dried over sodium sulfate and evaporated. The residue is chromatographed on a silica-gel column with petroleum ether/tert-butyl methyl ether as eluent, giving 4-hydroxy-5,5,6-trimethyl-4,5-dihydro-2H-pyridazin-3-one as colourless crystals (ESI 157) and 6-isopropyl-2H-pyridazin-3-one as colourless crystals (ESI 139).
Quantity
14.4 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
7.55 mL
Type
reactant
Reaction Step Two
Quantity
12 mL
Type
reactant
Reaction Step Three
Name
Quantity
70 mL
Type
solvent
Reaction Step Three

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